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Cat. No.: B1582028 Get Quote

An In-depth Technical Guide on the Solubility of C.I. Direct Blue 75

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the solubility of C.I. Direct Blue 75, a trisazo dye, in aqueous and organic

media. While quantitative solubility data for C.I. Direct Blue 75 is not readily available in

published literature, this document compiles the existing qualitative information and offers

comparative data from structurally related direct dyes. Furthermore, a detailed experimental

protocol is provided to enable researchers to determine the precise solubility of C.I. Direct
Blue 75 in their own laboratory settings.

C.I. Direct Blue 75: An Overview
C.I. Name: Direct Blue 75 C.I. Number: 34220 CAS Number: 6428-60-0 Chemical Class:

Trisazo Synonyms: Direct Blue 2GL, Direct Fast Blue 2GL[1]

Solubility Profile of C.I. Direct Blue 75
C.I. Direct Blue 75 is consistently reported to be soluble in water.[1][2][3] In contrast, it is

described as insoluble in other organic solvents.[1] This solubility characteristic is typical for

direct dyes, which are designed to be applied to cellulosic fibers from an aqueous bath.[4][5]

The presence of multiple sulfonic acid groups in its molecular structure contributes to its high

water solubility.
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While precise quantitative solubility values for C.I. Direct Blue 75 are not specified in the

available literature, the following tables provide qualitative information for this dye and

quantitative data for other direct blue dyes to serve as a reference.

Table 1: Qualitative Solubility of C.I. Direct Blue 75
Solvent Solubility

Water Soluble

Organic Solvents Insoluble

Table 2: Quantitative Solubility of Other C.I. Direct Blue
Dyes in Water

C.I. Name
(Synonym)

C.I. Number CAS Number Solubility in Water

Direct Blue 1 (Chicago

Sky Blue 6B)
24410 2610-05-1 40 mg/mL

50 g/L (at 80 °C)

10 mg/mL

Soluble to 100 mM

Direct Blue 2 22590 2429-73-4 35 g/L (at 85 °C)[6]

Direct Blue 15 24400 2429-74-5
10-50 mg/mL (at 68

°C)[7]

Direct Blue 86 74180 1330-38-7
40 g/L (at 60 °C), 80

g/L (at 97 °C)

Table 3: Quantitative Solubility of C.I. Direct Blue 1 in
Organic Solvents
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C.I. Name (Synonym) Solvent Solubility

Direct Blue 1 (Chicago Sky

Blue 6B)
Methyl Cellosolve 10 mg/mL

Ethanol 0.6 mg/mL

Experimental Protocol for Determining Dye
Solubility
The following is a generalized experimental protocol for the determination of the solubility of a

dye such as C.I. Direct Blue 75 in various solvents. This method is based on the principle of

creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the solubility of C.I. Direct Blue 75 in a given solvent (e.g., water,

ethanol) at a specific temperature.

Materials and Equipment:

C.I. Direct Blue 75 powder

Solvent of interest (e.g., deionized water, ethanol, methanol, acetone)

Analytical balance

Volumetric flasks

Beakers or flasks with stoppers

Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Centrifuge and centrifuge tubes

Spectrophotometer and cuvettes

Syringe filters (0.45 µm or smaller)
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Pipettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Direct Blue 75 powder to a known volume of the solvent in

a flask. The amount of dye added should be more than what is expected to dissolve to

ensure a saturated solution with visible solid dye remaining.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, allow the solution to stand undisturbed in the constant

temperature bath for a few hours to let the undissolved solid settle.

Carefully withdraw a sample of the supernatant using a pipette. To ensure no solid

particles are transferred, it is advisable to use a syringe filter attached to the pipette or to

centrifuge the sample and then take the supernatant.

Quantification of Dissolved Solute:

Accurately dilute a known volume of the clear, saturated supernatant with the same

solvent to a concentration that falls within the linear range of a spectrophotometric

calibration curve.

Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance (λmax) for C.I. Direct Blue 75.

Prepare a series of standard solutions of C.I. Direct Blue 75 with known concentrations in

the same solvent.
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Measure the absorbance of these standard solutions to construct a calibration curve

(absorbance vs. concentration).

Using the calibration curve, determine the concentration of the diluted supernatant.

Calculate the original concentration of the saturated solution by accounting for the dilution

factor. This value represents the solubility of C.I. Direct Blue 75 in the chosen solvent at

that specific temperature.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Handle dye powders in a well-ventilated area or a fume hood to avoid inhalation.

Consult the Material Safety Data Sheet (MSDS) for C.I. Direct Blue 75 for specific handling

and disposal instructions.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of C.I. Direct Blue 75.

Preparation of Saturated Solution Separation Quantification

Start Add excess C.I. Direct Blue 75 to solvent Equilibrate at constant temperature with stirring Allow undissolved solid to settle Separate supernatant (filtration/centrifugation) Dilute supernatant Measure absorbance Calculate solubility using calibration curve End

Click to download full resolution via product page

Caption: Experimental workflow for determining dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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